N'-(3,5-ditert-butyl-4-hydroxybenzylidene)-3-(4,5-diphenyl-1H-imidazol-1-yl)propanohydrazide
N'-(3,5-ditert-butyl-4-hydroxybenzylidene)-3-(4,5-diphenyl-1H-imidazol-1-yl)propanohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0380865
InChI:
InChI=1S/C33H38N4O2/c1-32(2,3)26-19-23(20-27(31(26)39)33(4,5)6)21-35-36-28(38)17-18-37-22-34-29(24-13-9-7-10-14-24)30(37)25-15-11-8-12-16-25/h7-16,19-22,39H,17-18H2,1-6H3,(H,36,38)/b35-21+
SMILES:
CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C=NNC(=O)CCN2C=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C33H38N4O2
Molecular Weight:
522.7g/mol
N'-(3,5-ditert-butyl-4-hydroxybenzylidene)-3-(4,5-diphenyl-1H-imidazol-1-yl)propanohydrazide
CAS No.:
Cat. No.: VC0380865
Molecular Formula: C33H38N4O2
Molecular Weight: 522.7g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C33H38N4O2 |
|---|---|
| Molecular Weight | 522.7g/mol |
| IUPAC Name | N-[(E)-(3,5-ditert-butyl-4-hydroxyphenyl)methylideneamino]-3-(4,5-diphenylimidazol-1-yl)propanamide |
| Standard InChI | InChI=1S/C33H38N4O2/c1-32(2,3)26-19-23(20-27(31(26)39)33(4,5)6)21-35-36-28(38)17-18-37-22-34-29(24-13-9-7-10-14-24)30(37)25-15-11-8-12-16-25/h7-16,19-22,39H,17-18H2,1-6H3,(H,36,38)/b35-21+ |
| Standard InChI Key | RAVDEKGTUFAXOC-XICOUIIWSA-N |
| SMILES | CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C=NNC(=O)CCN2C=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4 |
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